Cas no 105124-98-9 (3,3':4',3''-Terthiophene)

• Product Name: 3,3':4',3''-Terthiophene
• CAS No: 105124-98-9
• MF: C₁₂H₈S₃
• MW: 248.386919021606
• CID: 146684
• PubChem ID: 184440
• Update Time: 2025-04-19

3,3':4',3''-Terthiophene Chemical and Physical Properties

Names and Identifiers

• 3,3':4',3''-Terthiophene
• 3,4-di(thiophen-3-yl)thiophene
• UNII-Y7O1CPR2TH
• 4-(thiophen-3-yl)-3,3'-bithiophene
• NSC-700232
• SCHEMBL22734811
• NSC700232
• NCI60_035966
• DTXSID90909351
• 3,4-bis(3-thienyl)thiophene
• 1~3~,2~3~:2~4~,3~3~-Terthiophene
• 105124-98-9
• CHEMBL1967882
• NSC 700232
• Y7O1CPR2TH

• Inchi： 1S/C12H8S3/c1-3-13-5-9(1)11-7-15-8-12(11)10-2-4-14-6-10/h1-8H
• InChI Key： GGJALWBSCQLFFP-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CSC=C2)C(=C1)C1=CSC=C1

Computed Properties

• Exact Mass: 247.97894
• Monoisotopic Mass: 247.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 239.3°C at 760 mmHg
• Flash Point: 70.7°C
• Refractive Index: 1.672
• PSA: 0
• LogP: 5.20510